1-ethyl-1H-1,2,3-Triazole-4-methanol

• IUPAC Name: (1-ethyltriazol-4-yl)methanol
• InChI: InChI=1S/C5H9N3O/c1-2-8-3-5(4-9)6-7-8/h3,9H,2,4H2,1H3
• InChI Key: RRWWLNDIWCIGBL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=N1)CO
• Molecular Formula: C5H9N3O
• Molecular Weight: 127.14 g/mol
• CAS No.: 77177-22-1

Description

1-ethyl-1H-1,2,3-Triazole-4-methanol is a useful research compound. Its molecular formula is C5H9N3O and its molecular weight is 127.147. The purity is usually 95%.
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Scientific Research Applications

• Reaction Kinetics and Solvent Influence : Pevzner, Samarenko, and Bagal (1972) studied the kinetics of the reaction of a triazole derivative with methoxy and ethoxy anions in alcohols, demonstrating a linear dependence between rate constants and the pK values for the autoprotolysis of water, methanol, and ethanol (Pevzner, Samarenko, & Bagal, 1972).

• Spectral Properties in Photolysis : Nagawa, Goto, Honda, and Nakanishi (1989) investigated the spectral properties of new heteroaromatic system compounds, indolo[6,7-g]indoles, derived from the photolysis of triazole compounds in methanol, suggesting strong intramolecular hydrogen bonding (Nagawa, Goto, Honda, & Nakanishi, 1989).

• Catalysis in Cycloaddition Reactions : A study by Ozcubukcu, Ozkal, Jimeno, and Pericàs (2009) presented a tris(triazolyl)methanol-Cu(I) complex as a highly effective catalyst for Huisgen 1,3-dipolar cycloaddition, demonstrating low catalyst loadings and short reaction times (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).

• Corrosion Inhibition : Ma, Qi, He, Tang, and Lu (2017) explored the use of triazole derivatives as corrosion inhibitors for mild steel in acidic medium. Their study found that these compounds can effectively inhibit corrosion by adsorbing on the steel surface (Ma, Qi, He, Tang, & Lu, 2017).

• Structural Analysis and Tetrel Bonding : Ahmed, Yasin, Aziz, Khan, Tahir, Gil, and Frontera (2020) synthesized triazole derivatives featuring an α-ketoester functionality and analyzed their self-assembled dimers in the solid state, focusing on O⋯π-hole tetrel bonding interactions (Ahmed et al., 2020).

• Synthesis of Novel Compounds : Ghassemzadeh, Fallahnedjad, Heravi, and Neumüller (2008) reported the synthesis of new silver(I) and palladium(II) complexes containing 1,2,4-triazole moieties, providing insights into their infrared spectroscopy and elemental analyses (Ghassemzadeh, Fallahnedjad, Heravi, & Neumüller, 2008).

• Supramolecular Interactions : Schulze and Schubert (2014) discussed the diverse supramolecular interactions of 1,2,3-triazoles, highlighting their applications in supramolecular and coordination chemistry due to their unique properties (Schulze & Schubert, 2014).

Mechanism of Action

While the specific mechanism of action for “1-ethyl-1H-1,2,3-Triazole-4-methanol” is not available, 1,2,3-triazole analogs have been shown to exhibit inhibitory potential through direct binding with the active site residues of certain enzymes, such as carbonic anhydrase-II.

Future Directions

The field of 1,2,3-triazole research is very active, with ongoing efforts to develop new synthesis methods, explore their biological activities, and apply them in various areas of chemistry and biology.